Cas no 1159826-05-7 (3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid)

3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid structure
1159826-05-7 structure
Product Name:3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid
CAS No:1159826-05-7
MF:C13H10N4O2
MW:254.24410200119
CID:2192400
Update Time:2023-08-07

3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-yl)benzoic acid
    • Benzoic acid, 3-(2-amino[1,2,4]triazolo[1,5-a]pyridin-6-yl)-
    • Inchi: 1S/C13H10N4O2/c14-13-15-11-5-4-10(7-17(11)16-13)8-2-1-3-9(6-8)12(18)19/h1-7H,(H2,14,16)(H,18,19)
    • InChI Key: KQGOPGHNIFHWMS-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C1C=CC2=NC(N)=NN2C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Topological Polar Surface Area: 93.5
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